Cas no 886119-73-9 (2-(4-bromo-3-methoxybenzenesulfonamido)benzoic acid)

• Product Name: 2-(4-bromo-3-methoxybenzenesulfonamido)benzoic acid
• CAS No: 886119-73-9
• MF: C₁₄H₁₂BrNO₅S
• MW: 386.217782020569
• CID: 5572880
• Update Time: 2025-10-07

2-(4-bromo-3-methoxybenzenesulfonamido)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[(4-bromo-3-methoxyphenyl)sulfonyl]amino}benzoic acid
• Benzoic acid, 2-[[(4-bromo-3-methoxyphenyl)sulfonyl]amino]-
• 2-(4-bromo-3-methoxybenzenesulfonamido)benzoic acid

• Inchi： 1S/C14H12BrNO5S/c1-21-13-8-9(6-7-11(13)15)22(19,20)16-12-5-3-2-4-10(12)14(17)18/h2-8,16H,1H3,(H,17,18)
• InChI Key： ZSWVJIFHGFSXLC-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC=C1NS(C1=CC=C(Br)C(OC)=C1)(=O)=O

Experimental Properties

• Density: 1.670±0.06 g/cm3(Predicted)
• Boiling Point: 543.5±60.0 °C(Predicted)
• pka: 3.23±0.36(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on 2-(4-bromo-3-methoxybenzenesulfonamido)benzoic acid

Introduction to 2-(4-bromo-3-methoxybenzenesulfonamido)benzoic acid (CAS No. 886119-73-9)

2-(4-bromo-3-methoxybenzenesulfonamido)benzoic acid, identified by its Chemical Abstracts Service (CAS) number 886119-73-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of sulfonamides, which are well-known for their broad spectrum of biological activities. The presence of both bromine and methoxy substituents in its aromatic ring structure enhances its potential as a versatile intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The structural features of 2-(4-bromo-3-methoxybenzenesulfonamido)benzoic acid make it a valuable building block for drug discovery. The sulfonamide moiety (-SO₂NH₂) is a key pharmacophore that contributes to the compound's interactions with biological targets, such as enzymes and receptors. Additionally, the bromine atom at the para position relative to the sulfonamide group can serve as a handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. These reactions are widely employed in medicinal chemistry to construct biaryl structures, which are prevalent in many bioactive molecules.

In recent years, there has been a growing interest in the development of sulfonamide-based drugs due to their efficacy and favorable pharmacokinetic properties. For instance, sulfonamides have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer activities. The compound 2-(4-bromo-3-methoxybenzenesulfonamido)benzoic acid represents a promising candidate for further exploration in these areas. Its unique structural composition suggests potential applications in modulating enzyme activity and inhibiting pathogenic processes.

One of the most compelling aspects of this compound is its potential role in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are frequently implicated in various diseases, including cancer. By designing sulfonamide derivatives that can selectively inhibit specific kinases, researchers aim to develop targeted therapies with improved efficacy and reduced side effects. The presence of both bromine and methoxy groups in 2-(4-bromo-3-methoxybenzenesulfonamido)benzoic acid provides ample opportunities for structure-activity relationship (SAR) studies, allowing chemists to fine-tune the molecule's properties for optimal biological activity.

Moreover, the benzoic acid moiety in this compound can be exploited for additional interactions with biological targets. Benzoic acid derivatives are known to exhibit various biological effects, including anti-inflammatory and analgesic properties. By incorporating this moiety into sulfonamide-based scaffolds, researchers can leverage its known bioactivity while also exploring new mechanisms of action. This approach has been successful in the development of several drugs that combine multiple pharmacophores into a single molecule, enhancing their therapeutic potential.

Recent advancements in computational chemistry have further accelerated the discovery process for compounds like 2-(4-bromo-3-methoxybenzenesulfonamido)benzoic acid. Molecular modeling techniques allow researchers to predict the binding modes of these molecules to biological targets with high accuracy. By integrating these predictions with experimental data, scientists can rapidly identify promising candidates for further optimization. This interdisciplinary approach has been instrumental in accelerating drug discovery pipelines and bringing new therapies to market more efficiently.

The synthesis of 2-(4-bromo-3-methoxybenzenesulfonamido)benzoic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps typically include bromination of a precursor aromatic ring, followed by sulfonylation and subsequent introduction of the sulfonamide group. Each step must be carefully monitored using analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods provide critical information about the compound's structure and purity, ensuring that it meets the stringent requirements for pharmaceutical applications.

In conclusion, 2-(4-bromo-3-methoxybenzenesulfonamido)benzoic acid (CAS No. 886119-73-9) is a structurally interesting compound with significant potential in drug discovery and development. Its unique combination of functional groups makes it an excellent candidate for further exploration as an intermediate in synthesizing novel therapeutic agents. With ongoing research focused on sulfonamide-based drugs and advancements in computational chemistry, this compound is poised to play a crucial role in addressing unmet medical needs.